Cas no 1448070-03-8 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1448070-03-8
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 6066054
• PubChem ID: 71806504
• Update Time: 2025-06-03

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• F6436-1210
• AKOS024559255
• 1448070-03-8
• N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-1-methyltriazole-4-carboxamide

• Inchi： 1S/C20H19N5O2/c1-24-13-17(22-23-24)19(26)21-16-10-9-14-8-5-11-25(18(14)12-16)20(27)15-6-3-2-4-7-15/h2-4,6-7,9-10,12-13H,5,8,11H2,1H3,(H,21,26)
• InChI Key： LRZMCMDGNYDGEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=C(C=CC=2CCC1)NC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 361.15387487g/mol
• Monoisotopic Mass: 361.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1448070-03-8)

The compound N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 1448070-03-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a tetrahydroquinoline scaffold with a triazole moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target specificity. Studies have demonstrated that the molecule exhibits promising activity against a range of biological targets, including kinases and other enzymes involved in critical cellular pathways. The presence of the benzoyl and triazole groups has been shown to enhance binding affinity and selectivity, making it a valuable scaffold for further drug development.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways implicated in cancer and inflammatory diseases. In vitro and in vivo studies have revealed that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide can inhibit the proliferation of certain cancer cell lines by targeting key regulatory proteins. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further studies have explored the compound's interactions with various biological targets using advanced techniques such as X-ray crystallography and molecular docking. These analyses have provided valuable insights into the structural determinants of its activity, facilitating the design of more potent and selective derivatives. Additionally, computational modeling has been employed to predict the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are critical for its progression into preclinical development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Researchers are currently investigating various formulation strategies and structural modifications to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for further drug development, with its unique chemical structure and demonstrated biological activity. Ongoing research aims to refine its properties and explore its therapeutic potential in greater depth, paving the way for future clinical applications.